Cas no 2228245-71-2 (4-methyl-5-(oxiran-2-yl)-1H-imidazole)

• Product Name: 4-methyl-5-(oxiran-2-yl)-1H-imidazole
• CAS No: 2228245-71-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 5938989
• PubChem ID: 165615994
• Update Time: 2025-06-08

4-methyl-5-(oxiran-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(oxiran-2-yl)-1H-imidazole
• EN300-1809792
• 2228245-71-2

• Inchi： 1S/C6H8N2O/c1-4-6(5-2-9-5)8-3-7-4/h3,5H,2H2,1H3,(H,7,8)
• InChI Key： NOLGXIIYBUIEGC-UHFFFAOYSA-N
• SMILES： O1CC1C1=C(C)NC=N1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.2Ų

Additional information on 4-methyl-5-(oxiran-2-yl)-1H-imidazole

Introduction to 4-methyl-5-(oxiran-2-yl)-1H-imidazole (CAS No: 2228245-71-2)

4-methyl-5-(oxiran-2-yl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No) 2228245-71-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological significance. The presence of an oxirane (epoxide) functional group at the 5-position and a methyl substituent at the 4-position introduces unique reactivity and potential therapeutic applications, making it a subject of extensive research interest.

The structure of 4-methyl-5-(oxiran-2-yl)-1H-imidazole features a six-membered aromatic ring containing two nitrogen atoms, with a methyl group attached at the 4-position and an oxirane ring linked at the 5-position. The oxirane group, also known as an epoxide, is a highly reactive moiety that can participate in various chemical transformations, including nucleophilic ring-opening reactions. This reactivity makes the compound a valuable intermediate in synthetic chemistry and drug development, particularly in the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological properties of imidazole derivatives due to their ability to interact with biological targets such as enzymes, receptors, and nucleic acids. The biological activity of 4-methyl-5-(oxiran-2-yl)-1H-imidazole has been investigated in several contexts, with particular focus on its potential role in modulating inflammatory pathways and cellular signaling processes. Preliminary studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes.

One of the most compelling aspects of 4-methyl-5-(oxiran-2-yl)-1H-imidazole is its synthetic versatility. The oxirane group provides a reactive handle for further functionalization, allowing chemists to introduce additional substituents or link the compound to other pharmacophores. This flexibility has enabled researchers to develop novel derivatives with enhanced potency and selectivity. For instance, modifications at the 2-position of the oxirane ring have been explored to optimize binding interactions with biological targets, leading to compounds with improved pharmacokinetic profiles.

The pharmaceutical applications of 4-methyl-5-(oxiran-2-yl)-1H-imidazole are still under active investigation, but early findings suggest its potential in treating conditions associated with inflammation and oxidative stress. In particular, the compound has shown promise in preclinical models as a modulator of immune responses. By targeting specific pathways involved in inflammation, it may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a chemical biology perspective, 4-methyl-5-(oxiran-2-yl)-1H-imidazole serves as an important scaffold for understanding structure-activity relationships (SAR) within the imidazole class. The combination of electronic and steric effects from the methyl group and the oxirane ring provides insights into how these features influence biological activity. Such studies are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 4-methyl-5-(oxiran-2-yl)-1H-imidazole typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated imidazoles followed by epoxidation to introduce the oxirane group. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

In conclusion, 4-methyl-5-(oxiran-2-yl)-1H-imidazole (CAS No: 2228245-71-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological activity, make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in medicinal chemistry and chemical biology.